Cas no 50870-37-6 (3-Cyclohexene-1-methanol, 2-methyl-, trans-)
50870-37-6 structure
Product Name:3-Cyclohexene-1-methanol, 2-methyl-, trans-
CAS No:50870-37-6
MF:C8H14O
MW:126.196162700653
CID:363890
PubChem ID:71366409
Update Time:2025-04-19
3-Cyclohexene-1-methanol, 2-methyl-, trans- Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclohexene-1-methanol, 2-methyl-, trans-
- [(1R,2R)-2-methylcyclohex-3-en-1-yl]methanol
- DTXSID30789770
- 50870-37-6
-
- Inchi: 1S/C8H14O/c1-7-4-2-3-5-8(7)6-9/h2,4,7-9H,3,5-6H2,1H3/t7-,8+/m1/s1
- InChI Key: WCGADOFATYITBP-SFYZADRCSA-N
- SMILES: OC[C@@H]1CCC=C[C@H]1C
Computed Properties
- Exact Mass: 126.10452
- Monoisotopic Mass: 126.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
3-Cyclohexene-1-methanol, 2-methyl-, trans- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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